Cas no 1446352-68-6 (PK7242 maleate)

PK7242 maleate is a high-purity chemical compound primarily utilized in pharmaceutical research and development. Its maleate salt form enhances solubility and bioavailability, making it suitable for formulation studies. The compound exhibits consistent physicochemical properties, ensuring reliability in experimental applications. PK7242 maleate is synthesized under stringent quality control measures, with analytical data (e.g., HPLC, NMR) confirming its structural integrity and purity (>98%). Its stability under standard storage conditions further supports its utility in long-term studies. Researchers value this compound for its reproducibility in pharmacokinetic and pharmacodynamic evaluations, particularly in preclinical models. Proper handling protocols should be followed due to its bioactive nature.
PK7242 maleate structure
PK7242 maleate structure
Product Name:PK7242 maleate
CAS No:1446352-68-6
MF:C21H23FN4O4
MW:414.430128335953
CID:4700608
Update Time:2025-06-13

PK7242 maleate Chemical and Physical Properties

Names and Identifiers

    • PK7242 maleate
    • AOB4250
    • SYN5217
    • 2-(4-(4-fluorophenyl)-3-(1H-pyrrol-1-yl)-1H-pyrazol-1-yl)-N,N-dimethylethan-1-amine,2Z-butenedioate
    • Inchi: 1S/C17H19FN4.C4H4O4/c1-20(2)11-12-22-13-16(14-5-7-15(18)8-6-14)17(19-22)21-9-3-4-10-21;5-3(6)1-2-4(7)8/h3-10,13H,11-12H2,1-2H3;1-2H,(H,5,6)(H,7,8)/b;2-1-
    • InChI Key: JFMPWCFBSHSNCA-BTJKTKAUSA-N
    • SMILES: FC1C=CC(=CC=1)C1=CN(CCN(C)C)N=C1N1C=CC=C1.OC(/C=C\C(=O)O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 7
  • Complexity: 457
  • Topological Polar Surface Area: 101

PK7242 maleate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY308376-0.25g
2-[4-(4-Fluorophenyl)-3-(1-pyrrolyl)-1-pyrazolyl]-N,N-dimethylethanamine
1446352-68-6 ≥95%
0.25g
¥16650.00 2025-04-18

Additional information on PK7242 maleate

Comprehensive Overview of PK7242 Maleate (CAS No. 1446352-68-6): Mechanism, Applications, and Research Insights

PK7242 maleate (CAS No. 1446352-68-6) is a chemically modified salt form of the investigational compound PK7242, designed to enhance solubility and bioavailability for therapeutic applications. This compound has garnered significant attention in pharmaceutical research due to its potential role in modulating specific biological pathways. The maleate counterion improves the compound's stability, making it a preferred choice for preclinical and formulation studies.

Recent studies highlight PK7242 maleate as a promising candidate for targeting protein kinases, a class of enzymes critical in cellular signaling. Researchers are particularly interested in its selectivity profile, which may reduce off-target effects compared to earlier-generation inhibitors. The compound's CAS number 1446352-68-6 serves as a unique identifier in regulatory and patent documentation, ensuring precise tracking across global research databases.

In the context of current trends, PK7242 maleate aligns with the growing demand for precision medicine solutions. Search analytics reveal frequent queries such as "PK7242 solubility enhancement" and "kinase inhibitor PK7242 mechanism," reflecting user interest in its pharmaceutical properties. The compound's potential applications in oncology research and inflammatory diseases further contribute to its relevance in 2024's therapeutic pipelines.

From a molecular perspective, PK7242 maleate exhibits a distinct crystalline structure under X-ray diffraction analysis, a feature often correlated with improved formulation characteristics. Analytical techniques like HPLC purity testing and mass spectrometry confirm the compound's consistency across batches, addressing another common search concern regarding "PK7242 maleate quality control."

The synthesis route for CAS 1446352-68-6 typically involves a multi-step process with stringent purification protocols. Patent literature emphasizes the importance of the maleate salt formation step in achieving optimal pharmacokinetic properties. This detail responds to frequent technical queries about "PK7242 salt form advantages" in academic forums.

Emerging data suggests PK7242 maleate may synergize with existing therapeutic regimens, particularly in cases of drug-resistant targets. This positions the compound as a subject of interest for combinatorial therapy approaches, a hot topic in recent cancer research conferences. Its IC50 values against specific kinase isoforms are frequently cited in structure-activity relationship discussions.

Stability studies of PK7242 maleate under various pH conditions provide crucial data for oral formulation development. Researchers often search for "PK7242 degradation products" and "excipient compatibility" - questions directly addressed by published accelerated stability testing results for this compound.

In drug discovery circles, the PK7242 scaffold has inspired derivative development, with modifications focusing on improving blood-brain barrier penetration for neurological applications. The 1446352-68-6 parent structure serves as a valuable reference point for these medicinal chemistry efforts.

From a commercial perspective, PK7242 maleate represents a growing segment in the research chemicals market, with demand driven by academic institutions and biotech startups. Procurement specialists frequently search for "PK7242 maleate suppliers GMP" and "bulk quantities CAS 1446352-68-6," indicating its transition from bench-scale to potential clinical trial materials.

Ongoing investigations into PK7242 maleate's metabolite profile aim to address another common research question: "Does PK7242 generate active metabolites?" Preliminary mass spectrometry data suggests the parent compound remains pharmacologically dominant, simplifying dose-response interpretations.

The intellectual property landscape surrounding CAS 1446352-68-6 includes multiple patent families covering synthesis methods, crystalline forms, and therapeutic uses. This comprehensive protection strategy reflects the compound's perceived value in the kinase inhibitor drug development space.

As research progresses, PK7242 maleate continues to demonstrate favorable ADME properties in animal models, particularly regarding oral bioavailability - a key search term combination ("PK7242 maleate pharmacokinetics") in scientific literature databases. These findings support its advancement through preclinical development stages.

Quality standards for PK7242 maleate typically require ≥98% chemical purity, with stringent limits on residual solvents. Analytical method development for this compound represents an active area of research, as evidenced by publications addressing "HPLC method for PK7242 analysis" - another frequently searched technical topic.

In summary, PK7242 maleate (CAS No. 1446352-68-6) embodies the convergence of modern medicinal chemistry and drug formulation science. Its growing presence in research publications and patent filings suggests expanding applications across multiple therapeutic areas, making it a compound worth monitoring in coming years.

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